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Compound of Interest

Compound Name: DL-Methionine-13C

Cat. No.: B3328617 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and operational efficiency is paramount. This guide provides essential, immediate safety and

logistical information for handling DL-Methionine-13C, a stable isotope-labeled amino acid. By

offering clear procedural guidance, this document aims to be a preferred source for laboratory

safety and chemical handling, fostering a deep trust that extends beyond the product itself.

DL-Methionine-13C is a non-radioactive, stable isotope-labeled compound. As such, it does

not require the specialized handling and disposal procedures mandated for radioactive

materials.[1][2][3] An official Safety Data Sheet (SDS) for L-Methionine (methyl-13C, 99%)

indicates that the substance is not classified as hazardous under Regulation (EC) No.

1272/2008 [CLP].[4] General safe laboratory practices should always be observed.

Personal Protective Equipment (PPE)
Standard laboratory PPE is sufficient for the routine handling of DL-Methionine-13C. The

following table summarizes the recommended PPE.
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PPE Category Item Specifications and Use

Eye Protection Safety Glasses

Should be worn at all times in

the laboratory to protect from

potential splashes or airborne

particles.

Hand Protection Disposable Gloves

Nitrile gloves are

recommended. Change gloves

immediately if they become

contaminated.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing from accidental spills.

Foot Protection Closed-toe Shoes

Must be worn in all laboratory

settings to protect against

spills and falling objects.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a standardized protocol ensures both safety and the integrity of the experimental

results.

1. Preparation and Area Setup:

Designate a clean, dry area for handling DL-Methionine-13C.
Ensure the work area, typically a laboratory bench, is free from contaminants.
Assemble all necessary equipment (e.g., spatulas, weighing paper, vials) before handling the
compound.

2. Handling the Compound:

Wear the appropriate PPE as outlined in the table above.
To avoid contamination of the stock supply, use a clean spatula for dispensing.
If weighing the compound, do so on a clean, calibrated balance.
Keep the container tightly sealed when not in use to prevent contamination and moisture
absorption.
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3. Spillage:

In the event of a small spill, sweep up the solid material carefully to avoid generating dust.
Place the spilled material and any contaminated cleaning materials into a designated waste
container.
Clean the spill area with an appropriate solvent (e.g., water) and wipe dry.

Disposal Plan
As a non-hazardous, stable isotope-labeled compound, DL-Methionine-13C and its associated

waste can generally be disposed of as standard chemical waste.[1][5] However, it is crucial to

adhere to local and institutional regulations.

1. Waste Segregation:

Do not mix DL-Methionine-13C waste with radioactive waste.[1][5]
Segregate solid waste (e.g., contaminated gloves, weighing paper, empty vials) from liquid
waste.

2. Solid Waste Disposal:

Place all solid waste contaminated with DL-Methionine-13C into a clearly labeled waste
container. The label should identify the contents as "Non-hazardous chemical waste" and
specify "DL-Methionine-13C".
Follow your institution's guidelines for the disposal of non-hazardous solid chemical waste.

3. Liquid Waste Disposal:

For solutions containing DL-Methionine-13C, consult your institution's policies on the
disposal of non-hazardous aqueous waste.
In many cases, dilute, non-hazardous aqueous solutions can be disposed of down the
sanitary sewer, but this must be confirmed with local regulations.
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Workflow for Handling and Disposal of DL-Methionine-13C
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Safe handling and disposal workflow for DL-Methionine-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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